Cas no 42816-79-5 (Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate)

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate is a heterocyclic ester compound featuring a benzo-fused thiadiazole core. Its structure combines a carboxylate functional group with a sulfur- and nitrogen-containing aromatic system, making it a versatile intermediate in organic synthesis and pharmaceutical research. The compound is particularly valued for its role in constructing complex heterocyclic scaffolds, often utilized in the development of agrochemicals, dyes, and bioactive molecules. Its stability and reactivity under controlled conditions allow for selective modifications, enabling applications in medicinal chemistry and material science. The ester group further enhances its solubility and processing flexibility in synthetic workflows.

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate structure

42816-79-5 structure

Product Name:Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate

CAS No:42816-79-5

MF:C₈H₆N₂O₂S

MW:194.210440158844

MDL:MFCD06204176

CID:1090813

PubChem ID:55255022

Update Time:2025-10-31

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate
- methyl 2,1,3-benzothiadiazole-4-carboxylate
- A918491
- Methylbenzo[c][1,2,5]thiadiazole-4-carboxylate
- AKOS006291947
- SY039622
- MFCD06204176
- CS-0452431
- 42816-79-5
- DTXSID60716998
- AC6132
- MDL： MFCD06204176
- Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-3-2-4-6-7(5)10-13-9-6/h2-4H,1H3
- InChI Key： WUBYDFHNAJBUAN-UHFFFAOYSA-N
- SMILES： S1N=C2C=CC=C(C(=O)OC)C2=N1

Computed Properties

Exact Mass: 194.01499861g/mol
Monoisotopic Mass: 194.01499861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 80.3Å²

Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097800-1g	Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$484.10	2023-09-01
Chemenu	CM153183-1g	methyl benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$***	2023-05-30
Chemenu	CM153183-1g	methyl benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$439	2021-06-09
eNovation Chemicals LLC	D285174-1g	Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$605	2024-06-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523098-1g	Methyl benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	98%	1g	￥5148.00	2024-05-14
eNovation Chemicals LLC	D285174-1g	Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$605	2025-02-19
eNovation Chemicals LLC	D285174-1g	Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$605	2025-03-03
eNovation Chemicals LLC	D285174-1g	Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	95%	1g	$605	2025-03-03
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY039622-1g	Methyl Benzo[c][1,2,5]thiadiazole-4-carboxylate	42816-79-5	≥95%	1g	¥4200.00	2025-04-14